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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the molar mass and density of

crystalline cesium chromate (Cs₂CrO₄), a yellow crystalline solid. The information presented

herein is intended to support research, development, and quality control activities where

precise physicochemical data is paramount.

Quantitative Data Summary
The molar mass and density of cesium chromate are fundamental parameters for

stoichiometric calculations, material characterization, and process design. The accepted values

for these properties are summarized below.
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Property Value Units

Molar Mass 381.80 g/mol g/mol

381.83 g/mol [1] g/mol

381.8046 g/mol [2] g/mol

381.805 g/mol [3] g/mol

Density 4.24 g/cm³[4] g/cm³

4.237 g/cm³[5][6] g/cm³

4.23 g/cm³[1] g/cm³

4.26 g/cm³[7] g/cm³

Methodologies and Experimental Protocols
The determination of molar mass and density relies on established analytical principles. This

section details the standard protocols applicable to crystalline cesium chromate.

Determination of Molar Mass
The molar mass of a pure, crystalline compound like cesium chromate is determined

computationally from its chemical formula and the standard atomic weights of its constituent

elements.

Protocol:

Identify Chemical Formula: The established chemical formula for cesium chromate is

Cs₂CrO₄.[1][4][5][6]

Determine Atomic Composition: From the formula, it is determined that one molecule of

cesium chromate contains:

Two (2) atoms of Cesium (Cs)

One (1) atom of Chromium (Cr)
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Four (4) atoms of Oxygen (O)

Obtain Standard Atomic Weights: The most recent standard atomic weights are sourced from

the International Union of Pure and Applied Chemistry (IUPAC) periodic table.

Atomic weight of Cs: 132.90545 u

Atomic weight of Cr: 51.9961 u

Atomic weight of O: 15.9994 u

Calculate Molar Mass: The molar mass is the sum of the atomic weights of all atoms in the

formula.

Molar Mass = (2 × Atomic Weight of Cs) + (1 × Atomic Weight of Cr) + (4 × Atomic Weight

of O)

Molar Mass = (2 × 132.90545) + (1 × 51.9961) + (4 × 15.9994)

Molar Mass = 265.8109 + 51.9961 + 63.9976 = 381.8046 g/mol

Inputs Calculation Steps Output

Chemical Formula
(Cs₂CrO₄)

1. Identify atom counts
(Cs: 2, Cr: 1, O: 4)

Standard Atomic Weights
(Cs, Cr, O)

2. Multiply counts by
atomic weights 3. Sum all results Molar Mass

(381.80 g/mol)

Click to download full resolution via product page

Caption: Logical workflow for calculating the molar mass of Cesium Chromate.

Determination of Crystalline Density
The density of a crystalline solid can be determined experimentally through methods like gas

pycnometry or calculated from crystallographic data obtained via X-ray diffraction (XRD). The
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calculation from XRD data is a highly accurate, non-destructive method.

Protocol (via X-ray Crystallography):

Crystal Structure Analysis: A single crystal of cesium chromate is analyzed using X-ray

diffraction to determine its crystal system, space group, and unit cell dimensions. Cesium
chromate crystallizes in the orthorhombic system with the space group Pnma.[6][7]

Determine Unit Cell Parameters: The lattice constants (the lengths of the unit cell edges) are

measured. For cesium chromate, these are approximately:

a = 8.368 Å

b = 6.226 Å

c = 11.135 Å

Calculate Unit Cell Volume (V): For an orthorhombic system, the volume is the product of the

lattice constants.

V = a × b × c

V = 8.368 Å × 6.226 Å × 11.135 Å = 579.9 Å³

Convert volume to cm³: V = 579.9 × (10⁻⁸ cm)³ = 5.799 × 10⁻²² cm³

Determine Number of Formula Units per Unit Cell (Z): Crystallographic analysis reveals the

number of formula units (Cs₂CrO₄) contained within one unit cell. For cesium chromate, Z =

4.[6]

Calculate Density (ρ): The density is calculated using the formula:

ρ = (Z × M) / (V × Nₐ)

Where:

Z = 4 (formula units per unit cell)
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M = 381.80 g/mol (molar mass)

V = 5.799 × 10⁻²² cm³ (unit cell volume)

Nₐ = 6.022 × 10²³ mol⁻¹ (Avogadro's number)

ρ = (4 × 381.80) / ((5.799 × 10⁻²²) × (6.022 × 10²³)) ≈ 4.37 g/cm³ (Note: The slight

discrepancy between this calculated value and reported experimental values[4][5][6] can

arise from minor variations in measured lattice parameters and experimental conditions.)

Experimental Step

Derived Data

Calculation

Result

X-Ray Diffraction
on Cs₂CrO₄ Crystal

Unit Cell Parameters
(a, b, c, Z)

1. Calculate Volume
V = a × b × c

Molar Mass (M)
(from calculation)

2. Apply Density Formula
ρ = (Z × M) / (V × Nₐ)

Avogadro's Number (Nₐ)

Crystalline Density (ρ)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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